Cas no 1261733-38-3 (3-(4-Bromo-2-iodobenzoyl)pyridine)

• Product Name: 3-(4-Bromo-2-iodobenzoyl)pyridine
• CAS No: 1261733-38-3
• MF: C₁₂H₇BrINO
• MW: 387.998554468155
• CID: 4965034
• Update Time: 2025-05-23

3-(4-Bromo-2-iodobenzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromo-2-iodobenzoyl)pyridine

• Inchi： 1S/C12H7BrINO/c13-9-3-4-10(11(14)6-9)12(16)8-2-1-5-15-7-8/h1-7H
• InChI Key： UUFKGFYTRBHLOB-UHFFFAOYSA-N
• SMILES： IC1C=C(C=CC=1C(C1C=NC=CC=1)=O)Br

Computed Properties

• Exact Mass: 386.87557 g/mol
• Monoisotopic Mass: 386.87557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 30
• Molecular Weight: 388.00

Additional information on 3-(4-Bromo-2-iodobenzoyl)pyridine

Comprehensive Overview of 3-(4-Bromo-2-iodobenzoyl)pyridine (CAS No. 1261733-38-3): Properties, Applications, and Research Insights

3-(4-Bromo-2-iodobenzoyl)pyridine (CAS No. 1261733-38-3) is a specialized halogenated aromatic ketone with a unique molecular structure, combining a pyridine ring and a benzoyl group substituted with bromine and iodine atoms. This compound has garnered significant attention in pharmaceutical and materials science research due to its versatile reactivity and potential as a building block for complex organic synthesis. Its molecular formula (C₁₂H₇BrINO) and precise structural features make it valuable for designing drug candidates and functional materials.

In recent years, the demand for halogenated heterocycles like 3-(4-Bromo-2-iodobenzoyl)pyridine has surged, driven by their role in cross-coupling reactions (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions). Researchers frequently search for "iodobenzoyl pyridine derivatives" or "bromo-iodo aromatic ketones" to explore their applications in catalysis and medicinal chemistry. This compound’s dual halogen (Br/I) functionality enables selective modifications, a feature highly sought after in high-throughput screening libraries.

The physicochemical properties of CAS 1261733-38-3 include a moderate molecular weight (388.00 g/mol) and stability under inert conditions, making it suitable for multistep synthetic routes. Its crystallinity and solubility in polar aprotic solvents (e.g., DMF or DMSO) are critical for reactions requiring ligand design or metal-organic frameworks (MOFs). These traits align with trending topics like "green chemistry alternatives" and "atom-efficient synthesis," as industries seek sustainable methods to reduce waste.

From an application perspective, 3-(4-Bromo-2-iodobenzoyl)pyridine is pivotal in developing biologically active molecules. For instance, its pyridine moiety is a common pharmacophore in kinase inhibitors and antiviral agents, addressing current health challenges such as drug-resistant infections. Online queries like "halogenated pyridine uses in drug discovery" reflect this interest. Additionally, its electronic properties are exploited in OLED materials and organic semiconductors, linking to the booming flexible electronics market.

Quality control of CAS 1261733-38-3 involves advanced analytical techniques like HPLC, NMR, and mass spectrometry to ensure purity (>98%), a key concern for researchers troubleshooting "impurity profiling in halogenated compounds." Suppliers often highlight batch-to-batch consistency, responding to demands for reproducible synthetic intermediates in both academia and industry.

In summary, 3-(4-Bromo-2-iodobenzoyl)pyridine exemplifies the intersection of structural complexity and practical utility. Its relevance to life sciences and advanced materials, coupled with evolving synthetic methodologies, ensures its prominence in contemporary research. As AI-driven platforms increasingly curate chemical data, accurate descriptors like "polyhalogenated pyridine ketone" will further enhance its discoverability in digital databases.